Cas no 121123-89-5 (2,4(1H,3H)-Pyrimidinedione,1-(3-cyano-3-deoxy-b-D-xylofuranosyl)-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione,1-(3-cyano-3-deoxy-b-D-xylofuranosyl)-
• CAS No: 121123-89-5
• MF: C₁₀H₁₁N₃O₅
• MW: 253.211442232132
• CID: 166721
• PubChem ID: 452050
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione,1-(3-cyano-3-deoxy-b-D-xylofuranosyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,1-(3-cyano-3-deoxy-b-D-xylofuranosyl)-
• (2S,3R,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-4-hydroxy-2-(hydroxymethyl)oxolane-3-carbonitrile
• 1-(3-C-Cyano-3-deoxy-B-D-xylo-pentofuranosyl)uracil
• 121123-89-5
• CHEMBL2115442
• 2,4(1H,3H)-Pyrimidinedione, 1-(3-cyano-3-deoxy-b-D-xylofuranosyl)-
• (2S,3R,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-4-hydroxy-2-(hydroxymethyl)tetrahydrofuran-3-carbonitrile
• DTXSID00153161

• Inchi： 1S/C10H11N3O5/c11-3-5-6(4-14)18-9(8(5)16)13-2-1-7(15)12-10(13)17/h1-2,5-6,8-9,14,16H,4H2,(H,12,15,17)/t5-,6+,8+,9+/m0/s1
• InChI Key： LQCFXQFCWDHFAZ-HIORRCEOSA-N
• SMILES： O1[C@H](CO)[C@H](C#N)[C@H]([C@@H]1N1C=CC(NC1=O)=O)O

Computed Properties

• Exact Mass: 253.06987046g/mol
• Monoisotopic Mass: 253.06987046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 123Ų